Cas no 129215-12-9 ((2R)-2-(3-nitrophenyl)oxirane)

(2R)-2-(3-Nitrophenyl)oxirane is a chiral epoxide derivative characterized by the presence of a nitro-substituted phenyl ring at the 2-position of the oxirane ring. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for the preparation of enantiomerically pure pharmaceuticals and fine chemicals. The electron-withdrawing nitro group enhances reactivity in nucleophilic ring-opening reactions, enabling selective functionalization. This compound is commonly employed in the synthesis of β-adrenergic receptor antagonists and other bioactive molecules. Its high purity and well-defined stereochemistry ensure consistent performance in synthetic applications. Proper handling is advised due to potential sensitivity to moisture and light.
(2R)-2-(3-nitrophenyl)oxirane structure
(2R)-2-(3-nitrophenyl)oxirane structure
Product Name:(2R)-2-(3-nitrophenyl)oxirane
CAS No:129215-12-9
MF:C8H7NO3
MW:165.146082162857
CID:1224360
PubChem ID:10986600
Update Time:2025-06-13

(2R)-2-(3-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

    • Oxirane, (3-nitrophenyl)-, (2R)-
    • (R)-(-)-(3-nitrophenyl)oxirane
    • (2R)-2-(3-nitrophenyl)oxirane
    • 129215-12-9
    • SCHEMBL177269
    • AKOS021450924
    • EN300-1855365
    • VVZFDVJTIOLMKC-QMMMGPOBSA-N
    • (R)-2-(3-nitrophenyl)oxirane
    • Inchi: 1S/C8H7NO3/c10-9(11)7-3-1-2-6(4-7)8-5-12-8/h1-4,8H,5H2/t8-/m0/s1
    • InChI Key: VVZFDVJTIOLMKC-QMMMGPOBSA-N
    • SMILES: O1C[C@H]1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 165.04261
  • Monoisotopic Mass: 165.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • PSA: 55.67

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Additional information on (2R)-2-(3-nitrophenyl)oxirane

Comprehensive Analysis of (2R)-2-(3-nitrophenyl)oxirane (CAS No. 129215-12-9): Properties, Applications, and Industry Insights

In the realm of fine chemicals and chiral intermediates, (2R)-2-(3-nitrophenyl)oxirane (CAS No. 129215-12-9) stands out as a structurally unique epoxide compound with significant relevance in pharmaceutical synthesis and material science. This enantiomerically pure nitrophenyl-substituted oxirane has garnered attention for its role as a chiral building block, particularly in asymmetric synthesis where stereochemical control is paramount. The compound's 3-nitro aromatic moiety coupled with its epoxide functionality creates versatile reactivity patterns that organic chemists exploit for complex molecular constructions.

Recent trends in green chemistry have spurred investigations into more sustainable production methods for chiral epoxides like (2R)-2-(3-nitrophenyl)oxirane. Researchers are particularly interested in enzymatic epoxidation approaches and biocatalytic resolution techniques that align with the pharmaceutical industry's push toward environmentally benign synthesis. The compound's nitro group serves as both an electron-withdrawing group and a potential handle for further functionalization, making it valuable for constructing pharmacophores in drug discovery programs.

The physicochemical profile of 129215-12-9 reveals interesting characteristics: the compound typically presents as a light yellow crystalline solid with moderate solubility in polar organic solvents. Its stereochemical purity is crucial for applications, with most commercial samples offering ≥98% enantiomeric excess. Analytical techniques like chiral HPLC and optical rotation measurement are routinely employed for quality control, addressing the growing market demand for high-purity chiral intermediates.

From a synthetic perspective, (2R)-2-(3-nitrophenyl)oxirane serves as a precursor to various β-amino alcohols through regioselective ring-opening reactions. This transformation is particularly valuable in creating pharmaceutical scaffolds, with the nitro group allowing subsequent reduction to amines or conversion to other functional groups. The compound's utility in asymmetric catalysis has been demonstrated in several academic studies, where it functions as both substrate and chiral auxiliary in certain transformations.

Market analysis indicates rising demand for enantiopure epoxides like 129215-12-9, driven by expanding applications in small molecule therapeutics and electronic materials. The global shift toward targeted drug delivery systems has increased the need for chiral intermediates that can impart specific spatial orientation to bioactive molecules. Furthermore, the compound's potential in liquid crystal formulations and advanced polymer systems is being explored by materials scientists seeking to develop novel functional materials.

Quality specifications for (2R)-2-(3-nitrophenyl)oxirane typically include stringent controls on residual solvents, heavy metal content, and enantiomeric purity - reflecting its pharmaceutical applications. Storage recommendations usually suggest protection from moisture and light at controlled temperatures, with inert atmosphere packaging for long-term preservation. These handling protocols align with current GMP standards for advanced chemical intermediates.

Emerging research directions include investigating the compound's potential in click chemistry applications and as a template for molecularly imprinted polymers. The nitroaromatic system offers unique electronic properties that could be harnessed in photoresponsive materials, while the strained oxirane ring provides reactivity useful for surface functionalization in nanotechnology applications. Such multidisciplinary applications highlight the compound's versatility beyond traditional organic synthesis.

Regulatory considerations for 129215-12-9 focus primarily on workplace safety and environmental impact, with proper engineering controls recommended for industrial-scale handling. While not classified as hazardous under most jurisdictions, appropriate personal protective equipment is advised during laboratory use. The compound's environmental fate and biodegradation pathways are subjects of ongoing study as part of broader green chemistry initiatives in the chemical industry.

From a commercial availability standpoint, (2R)-2-(3-nitrophenyl)oxirane is offered by several specialty chemical suppliers in quantities ranging from milligram to kilogram scales. Pricing structures reflect the compound's chiral purity and production method, with asymmetric synthesis routes typically commanding premium pricing compared to kinetic resolution approaches. The development of more efficient synthetic routes remains an active area of research to improve accessibility for academic and industrial users.

Future prospects for this compound appear promising, particularly in light of advancing continuous flow chemistry technologies that could revolutionize its production. The integration of machine learning in reaction optimization may further enhance the atom economy of synthetic routes to 129215-12-9. As the pharmaceutical industry continues to emphasize stereoselective synthesis, the demand for high-quality chiral epoxides like (2R)-2-(3-nitrophenyl)oxirane is expected to grow steadily in coming years.

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